![molecular formula C21H15N3O5S B2673232 N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide CAS No. 477547-52-7](/img/structure/B2673232.png)
N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
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Description
N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C21H15N3O5S and its molecular weight is 421.43. The purity is usually 95%.
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Scientific Research Applications
VEGFR-2 Inhibition
Compounds similar to the one of interest have been studied for their potential as selective inhibitors of the vascular endothelial growth factor receptor-2 (VEGFR-2), which plays a critical role in angiogenesis. These compounds exhibit robust in vivo efficacy in cancer models, underscoring their potential therapeutic application in oncology (Borzilleri et al., 2006).
Antimicrobial and Antifungal Activities
The synthesis and evaluation of thiazole derivatives, including those similar to the query compound, have demonstrated significant antimicrobial and antifungal properties. These findings are essential for the development of new therapeutic agents to combat resistant strains of bacteria and fungi (Patel & Patel, 2015), (Bikobo et al., 2017).
Electrochromic Properties
Research into thiazolo[3,4-c]pyridine derivatives highlights their promising application in electrochromics, offering insights into novel materials for electronic and optical devices. These studies focus on creating materials with fast switching times and high coloration efficiency, important for developing new display technologies (Ming et al., 2015).
Synthesis and Chemical Reactions
The chemical synthesis of related compounds, including methods for preparing thiadiazoles and benzamides, plays a crucial role in the development of new pharmaceuticals and materials. These synthetic approaches are foundational for advancing research in chemistry and drug development (Takikawa et al., 1985).
Anticancer Evaluation
Several studies focus on the anticancer evaluation of thiazole derivatives, demonstrating moderate to excellent activity against various cancer cell lines. This research is vital for identifying new compounds with potential therapeutic benefits in oncology (Ravinaik et al., 2021).
Properties
IUPAC Name |
N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O5S/c25-18-7-8-19(26)24(18)14-4-1-12(2-5-14)20(27)23-21-22-15(10-30-21)13-3-6-16-17(9-13)29-11-28-16/h1-6,9-10H,7-8,11H2,(H,22,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIZXMZZKRAIDLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.